1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-(methylsulfonyl)phenyl)azetidine-3-carboxamide

• IUPAC Name: N-(4-methylsulfonylphenyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C18H18N6O3S/c1-28(26,27)15-5-3-14(4-6-15)22-18(25)13-10-23(11-13)16-9-17(20-12-19-16)24-8-2-7-21-24/h2-9,12-13H,10-11H2,1H3,(H,22,25)
• InChI Key: RQOXKVFSGCTPSB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CC=N4
• Molecular Formula: C18H18N6O3S
• Molecular Weight: 398.4 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-(methylsulfonyl)phenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C18H18N6O3S and its molecular weight is 398.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• A variety of pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their biological activities, including antiviral, antitumor, and antimicrobial effects. For instance, some guanosine analogues among these derivatives exhibited significant activity against measles in vitro and moderate antitumor activity against leukemia cells (Petrie et al., 1985).

Anticancer and Anti-Inflammatory Agents

• Novel pyrazolopyrimidine derivatives have been identified as potent anticancer and anti-5-lipoxygenase agents. The structure-activity relationship (SAR) studies of these compounds have contributed to understanding their mechanism of action and enhancing their therapeutic potential (Rahmouni et al., 2016).

Antimicrobial and Antifungal Applications

• Pyrazolo[1,5-a]pyrimidine derivatives containing phenylsulfonyl moiety have shown promising results in antimicrobial activities. Some derivatives outperformed the reference drug in efficacy against bacteria and fungi, highlighting their potential as new antimicrobial agents (Alsaedi et al., 2019).

Surface Coating and Printing Ink Paste

• Pyrimidine derivatives have been incorporated into polyurethane varnish and printing ink paste for surface coating applications, demonstrating very good antimicrobial effects. This suggests a potential use in manufacturing materials with built-in antimicrobial properties (El‐Wahab et al., 2015).

Serotonin Receptor Antagonists

• Some pyrazolopyrimidine compounds have been synthesized as serotonin 5-HT6 receptor antagonists, showing activity at the picomolar level. These findings support their use in designing new therapies targeting serotonin receptors for neurological disorders (Ivachtchenko et al., 2013).